Cas no 81481-14-3 ((2R,3S,24S)-2,3-isopropylidenedioxy-24-ethyl-6,6-ethylenedioxy-5α-cholestan-22(E)-ene)

• Product Name: (2R,3S,24S)-2,3-isopropylidenedioxy-24-ethyl-6,6-ethylenedioxy-5α-cholestan-22(E)-ene
• CAS No: 81481-14-3
• MF: C₃₄H₅₆O₄
• MW: 528.806051254272
• CID: 3048003
• Update Time: 2025-03-17

(2R,3S,24S)-2,3-isopropylidenedioxy-24-ethyl-6,6-ethylenedioxy-5α-cholestan-22(E)-ene Chemical and Physical Properties

Names and Identifiers

• (2R,3S,24S)-2,3-isopropylidenedioxy-24-ethyl-6,6-ethylenedioxy-5α-cholestan-22(E)-ene
• (2R,3S,22E)-2,3-isopropylidenedioxy-6,6-ethylenedioxy-5α-stigmast-22-ene;6,6-ethylenedioxy-2α,3α-isopropylidenedioxy-24S-ethyl-5α-cholest-22E-ene;
• Stigmast-22-en-6-one, 2,3-[(1-methylethylidene)bis(oxy)]-, cyclic 1,2-ethanediyl acetal, (2α,3α,5α,22E)- (9CI)
• Stigmast-22-en-6-one, 2,3-[(1-methylethylidene)bis(oxy)]-, cyclic 1,2-ethanediyl acetal, (2α,3α,5α,22E)-

• Inchi： 1S/C34H56O4/c1-9-23(21(2)3)11-10-22(4)25-12-13-26-24-19-34(35-16-17-36-34)30-18-28-29(38-31(5,6)37-28)20-33(30,8)27(24)14-15-32(25,26)7/h10-11,21-30H,9,12-20H2,1-8H3/b11-10+/t22-,23-,24+,25-,26+,27+,28+,29-,30+,32-,33-/m1/s1
• InChI Key： JXKIUATYNRNFTR-WGUWVWTGSA-N
• SMILES： C[C@]12C[C@@]3([H])OC(O[C@@]3([H])C[C@]1([H])C1(OCCO1)C[C@@]1([H])[C@]3([H])CC[C@@]([H])([C@]3(CC[C@]21[H])C)[C@H](C)/C=C/[C@@H](CC)C(C)C)(C)C

Computed Properties

• Exact Mass: 528.41800

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 572.6±50.0 °C(Predicted)
• PSA: 36.92000
• LogP: 8.00280